Cas no 2228777-49-7 (5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-imidazol-2-amine)

• Product Name: 5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-imidazol-2-amine
• CAS No: 2228777-49-7
• MF: C₆H₉N₇
• MW: 179.182558774948
• CID: 6519345
• PubChem ID: 165638797
• Update Time: 2025-06-08

5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-imidazol-2-amine
• 5-[2-(1H-1,2,3,4-tetrazol-1-yl)ethyl]-1H-imidazol-2-amine
• EN300-1732297
• 2228777-49-7

• Inchi： 1S/C6H9N7/c7-6-8-3-5(10-6)1-2-13-4-9-11-12-13/h3-4H,1-2H2,(H3,7,8,10)
• InChI Key： FYMHWRJXXBHSTM-UHFFFAOYSA-N
• SMILES： N1(C=NN=N1)CCC1=CN=C(N)N1

Computed Properties

• Exact Mass: 179.09194332g/mol
• Monoisotopic Mass: 179.09194332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 98.3Ų

Additional information on 5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-imidazol-2-amine

Comprehensive Overview of 5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-imidazol-2-amine (CAS No. 2228777-49-7)

The compound 5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-imidazol-2-amine (CAS No. 2228777-49-7) is a heterocyclic organic molecule featuring a unique combination of imidazole and tetrazole rings. This structural motif has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of both amine and tetrazole functional groups enhances its versatility in drug design, particularly in targeting enzymes or receptors involved in inflammation and metabolic disorders.

Recent studies highlight the growing interest in imidazole-tetrazole hybrids, driven by their applications in small-molecule therapeutics and bioconjugation. Researchers are exploring this compound's role in kinase inhibition and GPCR modulation, aligning with trends in personalized medicine. Its CAS No. 2228777-49-7 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening campaigns.

The synthesis of 5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-imidazol-2-amine typically involves multi-step reactions, including cyclization and N-alkylation strategies. Optimized protocols emphasize atom economy and green chemistry principles, addressing sustainability concerns in modern organic synthesis. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for preclinical studies.

In the context of drug discovery, this compound's logP and hydrogen-bonding capacity make it a candidate for improving bioavailability. Computational models predict favorable ADMET properties, though experimental validation is ongoing. Its imidazol-2-amine core is analogous to fragments found in FDA-approved drugs, spurring patent filings for new chemical entities (NCEs).

Beyond therapeutics, CAS 2228777-49-7 is investigated for material science applications, such as coordination polymers and catalysis. The tetrazole moiety's metal-chelating ability enables the design of ligands for transition-metal complexes. This dual utility underscores its interdisciplinary appeal, bridging medicinal chemistry and nanotechnology.

User queries often focus on the compound's supplier availability, price trends, and synthetic protocols. Addressing these, we note that 5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-imidazol-2-amine remains a specialty chemical, with procurement facilitated through custom synthesis providers. Regulatory compliance (e.g., REACH) and scalability are key considerations for industrial adoption.

Emerging discussions link such heterocycles to AI-driven drug discovery, where fragment-based design accelerates lead optimization. The compound's structural diversity aligns with machine learning models predicting novel bioisosteres. These intersections between computational chemistry and experimental validation highlight its future potential.

In summary, 5-2-(1H-1,2,3,4-tetrazol-1-yl)ethyl-1H-imidazol-2-amine (CAS No. 2228777-49-7) exemplifies innovation at the nexus of organic synthesis and applied research. Its multifaceted applications—from pharmacology to advanced materials—ensure sustained scientific and commercial interest, making it a noteworthy subject for further exploration.